2-Amino-4-(trifluoromethyl)benzamide
Overview
Description
2-Amino-4-(trifluoromethyl)benzamide is a chemical compound with the molecular formula C8H7F3N2O . It is used in various fields of research .
Molecular Structure Analysis
The molecular structure of 2-Amino-4-(trifluoromethyl)benzamide consists of a benzene ring substituted with an amino group, a trifluoromethyl group, and an amide group . The InChI key of the compound is OUHZMLIWMQFCIR-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2-Amino-4-(trifluoromethyl)benzamide is a solid at room temperature . It has a molecular weight of 204.15 . The compound has a density of 1.418g/cm3 . The boiling point is 268.6ºC at 760 mmHg .Scientific Research Applications
Pharmaceutical Research
2-Amino-4-(trifluoromethyl)benzamide is a compound that has been explored for its potential in pharmaceutical applications. Its structure is amenable to modifications that can lead to the development of new drugs with various therapeutic effects. For instance, benzamide derivatives have been widely used in medical industries for the treatment of diseases such as cancer, hypercholesterolemia, and hyperactivity disorders .
Antioxidant Activity
Research has shown that benzamide compounds, including 2-Amino-4-(trifluoromethyl)benzamide, can exhibit significant antioxidant properties. These compounds can scavenge free radicals and chelate metals, which is crucial in preventing oxidative stress-related damage in biological systems .
Antibacterial and Antimicrobial Properties
Benzamide derivatives have been studied for their antibacterial and antimicrobial activities. They have shown efficacy against a range of gram-positive and gram-negative bacteria, making them candidates for the development of new antibacterial agents .
Chemical Synthesis and Intermediates
In the field of chemical synthesis, 2-Amino-4-(trifluoromethyl)benzamide serves as an intermediate for the synthesis of more complex molecules. Its reactivity allows for the creation of a variety of chemical compounds used in further research and industrial applications .
Material Science
The trifluoromethyl group in 2-Amino-4-(trifluoromethyl)benzamide makes it an interesting candidate for material science research. This group can impart unique properties to materials, such as increased stability and resistance to degradation, which is beneficial in developing advanced materials .
Drug Discovery
Amide compounds, including 2-Amino-4-(trifluoromethyl)benzamide, play a significant role in drug discovery. They are found in many natural products and commercial drugs, and their structural versatility makes them valuable in the search for new therapeutic agents .
Agricultural Chemistry
In agricultural chemistry, benzamide derivatives can be used to develop compounds with potential applications as pesticides or herbicides. Their biological activity against certain pests and weeds can be harnessed to protect crops and improve agricultural productivity .
Industrial Applications
The robustness of 2-Amino-4-(trifluoromethyl)benzamide makes it suitable for various industrial applications. It can be used in the plastic and rubber industry, paper industry, and other sectors where chemical stability and reactivity are required .
Safety and Hazards
The compound is considered hazardous. It has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Relevant Papers Relevant papers on 2-Amino-4-(trifluoromethyl)benzamide include studies on its physical and chemical properties , as well as its potential applications .
properties
IUPAC Name |
2-amino-4-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F3N2O/c9-8(10,11)4-1-2-5(7(13)14)6(12)3-4/h1-3H,12H2,(H2,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUHZMLIWMQFCIR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)N)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60221456 |
Source
|
| Record name | 2-Amino-4-(trifluoromethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60221456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
713-41-7 |
Source
|
| Record name | 2-Amino-4-(trifluoromethyl)benzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=713-41-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-4-(trifluoromethyl)benzamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000713417 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Amino-4-(trifluoromethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60221456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-4-(trifluoromethyl)benzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.845 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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